N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxynaphthalen-1-yl]naphthalene-2-sulfonamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxynaphthalen-1-yl]naphthalene-2-sulfonamide
• InChI: InChI=1S/C27H18N2O3S3/c30-26-21-10-4-3-9-20(21)23(16-25(26)34-27-28-22-11-5-6-12-24(22)33-27)29-35(31,32)19-14-13-17-7-1-2-8-18(17)15-19/h1-16,29-30H
• InChI Key: ONSLXJVQDWNPQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NC3=CC(=C(C4=CC=CC=C43)O)SC5=NC6=CC=CC=C6S5
• Molecular Formula: C27H18N2O3S3
• Molecular Weight: 514.6 g/mol

Description

The compound “N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxynaphthalen-1-yl]naphthalene-2-sulfonamide” is a complex organic molecule that contains several functional groups, including a benzothiazole, a sulfonamide, and a hydroxyl group. These functional groups suggest that the compound may have interesting chemical properties and potential applications in various fields such as medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzothiazole ring and the naphthalene rings would likely contribute to the compound’s aromaticity, while the sulfonamide and hydroxyl groups could participate in hydrogen bonding.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, we can infer that it might undergo reactions typical of its functional groups. For instance, the hydroxyl group might be involved in acid-base reactions, and the sulfonamide group could participate in reactions with amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a hydroxyl group could increase its solubility in water, while the aromatic rings could contribute to its stability.

Scientific Research Applications

Antibacterial Activity

• . These derivatives showed variable activity against Gram-positive and Gram-negative bacterial strains. Notably, compound C13 exhibited promising activity against Staphylococcus aureus strains, making it a candidate for further investigation.

Quantitative Structure-Activity Relationship (QSAR) Modeling

• Scientists have employed QSAR methodology to correlate physicochemical properties with biological activity. . Further studies could explore the QSAR relationships specific to this compound.

Optical Materials Research

• . Investigating the optical properties of our compound could reveal its potential applications in this field.

Medicinal Chemistry

• Benzothiazole derivatives play a crucial role in medicinal chemistry. . Our compound’s unique structure warrants further exploration for therapeutic purposes.

Larvicidal and Adulticidal Activities

• . Exploring the insecticidal potential of our compound could contribute to pest control strategies.

Drug Development

• Several drugs containing benzothiazole nuclei are available in the market. . Our compound’s pharmacokinetic profile should be assessed for potential drug development.

Mechanism of Action

The mechanism of action of this compound is not clear without specific context. If it’s being used as a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future directions for this compound would depend on its intended use. If it shows promising activity in a particular application (such as a pharmaceutical), further studies could be conducted to optimize its properties.